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Compound of Interest

Compound Name: A-841720

Cat. No.: B1664755 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential, immediate safety and logistical

information, including operational and disposal plans for A-841720, a synthetic organic ligand.

Adherence to these procedures is critical for minimizing risks and maintaining a safe research

environment.

Compound Identification and Properties
Identifier Value

Product Name A-841720

CAS Number 869802-58-4[1][2][3]

Synonyms

9-(Dimethylamino)-3-(hexahydro-1H-azepin-1-

yl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-

one; A 841720[3][4]

Purity ≥98% (HPLC)

Intended Use

For professional manufacturing, research

laboratories, and industrial or commercial usage

only. Not for medical or consumer use.[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
A-841720 is classified as a hazardous substance. The primary hazards identified are the

potential to cause an allergic skin reaction and allergy or asthma symptoms or breathing

difficulties if inhaled.[5]

Hazard Statement Precautionary Statement (Prevention)

H317: May cause an allergic skin reaction.[5] P261: Avoid breathing dust.[5]

H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled.[5]

P272: Contaminated work clothing must not be

allowed out of the workplace.[5]

P280: Wear protective gloves.[5]

P285: In case of inadequate ventilation wear

respiratory protection.[5]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection Tightly sealed goggles.

Skin Protection
Protective gloves (Nitrile rubber, thickness: ≥

0.11 mm), and protective work clothing.[6]

Respiratory Protection
Particle filter required when dusts are

generated.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air. If breathing is

difficult, remove to fresh air and keep

comfortable for breathing. If experiencing

respiratory symptoms, call a POISON CENTER

or doctor.[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation or

rash occurs, get medical advice/attention. Wash

contaminated clothing before reuse.[5]

Eye Contact
Rinse out with plenty of water. Remove contact

lenses.

Ingestion
Immediately make victim drink water (two

glasses at most). Consult a physician.

Experimental Protocol: Proper Disposal of A-841720
The disposal of A-841720 and its containers must be treated as hazardous waste and

conducted in accordance with all applicable federal, state, and local regulations.

Materials Required:

Appropriate Personal Protective Equipment (PPE)

Hazardous waste container (clearly labeled)

Secondary containment

Spill control materials (e.g., absorbent pads)

Procedure:

Waste Identification and Segregation:
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Identify the A-841720 waste. This includes the pure compound, any solutions containing it,

and any materials contaminated with it (e.g., pipette tips, gloves, labware).

Segregate A-841720 waste from other waste streams to prevent incompatible mixtures.

Containerization:

Place the A-841720 waste into a designated, compatible, and leak-proof hazardous waste

container.

Ensure the container is in good condition and always kept closed except when adding

waste.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "A-841720".

Storage:

Store the hazardous waste container in a designated satellite accumulation area (SAA) or

a central accumulation area.

The storage area must be under the control of the laboratory personnel and equipped with

secondary containment to capture any potential leaks or spills.

Disposal Request:

When the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) office to schedule a waste pickup.

Provide all necessary information about the waste to the EHS personnel.

Spill and Emergency Procedures:

In case of a spill, evacuate the area if necessary.

Wearing appropriate PPE, contain the spill using absorbent materials.

Collect the contaminated materials and place them in the hazardous waste container.
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Report the spill to your EHS office.

Disposal of Empty Containers:

Empty containers that held A-841720 must also be disposed of as hazardous waste unless

they have been triple-rinsed with an appropriate solvent.

The rinsate from the cleaning process must be collected and treated as hazardous waste.

Logical Workflow for A-841720 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of A-841720.
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Caption: A-841720 Disposal Workflow.
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This guide is intended to provide essential information for the safe handling and disposal of A-
841720. Always consult your institution's specific safety protocols and the full Safety Data

Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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